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Compound of Interest

Compound Name: 2-Bromo-1,3-diisopropylbenzene

Cat. No.: B1280823

An In-depth Technical Guide to the Commercial Availability and Utilization of 2-Bromo-1,3-
diisopropylbenzene

For researchers, scientists, and professionals in drug development, 2-Bromo-1,3-
diisopropylbenzene (CAS No. 57190-17-7) is a key aromatic compound and a versatile
organic building block.[1][2] This guide provides a comprehensive overview of its commercial
availability, suppliers, and essential technical data, including experimental protocols for its
synthesis and purification.

Commercial Availability and Suppliers

2-Bromo-1,3-diisopropylbenzene is readily available from a variety of chemical suppliers,
indicating that the product has achieved commercial mass production.[3] These suppliers range
from large, well-known corporations to smaller, specialized companies, offering different grades
and quantities suitable for both research and industrial applications.

Key suppliers for 2-Bromo-1,3-diisopropylbenzene include:

Accela ChemBio Co.,Ltd.[4]

AK Scientific[5]

Alichem[5]

Ambeed[3][5]
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e Bide Pharmatech Ltd.[4]

e Chemenu[3]

e Chengdu HappySyn Pharmaceutical Technology Co., Ltd.[4]
e Crysdot[3]

e Debye Scientific[6]

e Fluorochem(7]

e Hangzhou J&H Chemical Co., Ltd.[4]

e Hangzhou Zhonggi Chem Co.,Ltd[8]

e Shanghai Jian Chao Chemical Technology Co., Ltd.[4]
» Shanghai Yolne Chemical Co., Ltd.[4]

e Sigma-Aldrich[3]

o XINXIANG RUNYU MATERIAL CO., LTD.[4]

ZHENGZHOU JIUYI TIME NEW MATERIALS CO,.LTD.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for 2-Bromo-1,3-diisopropylbenzene,
including its physical properties and a snapshot of market pricing from various suppliers.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.guidechem.com/trade/2-bromo-1-3-diisopropylbenzene-id4034033.html
https://cymitquimica.com/es/productos/10-F458214/57190-17-7/2-bromo-13-diisopropylbenzene/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.echemi.com/produce/pr24111258754-2-bromo-1-3-diisopropylbenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.benchchem.com/product/b1280823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

CAS Number

57190-17-7[8]

Molecular Formula

C12H17Br[8]

Molecular Weight 241.17 g/mol [3]

Density 1.171 g/mL at 25°C[3]
Boiling Point 128-130°C (15 Torr)[3][8]
Flash Point 98°C[3][8]

Refractive Index (n20/D) 1.532[3]

Purity (Typical)

959% to 99%[3][4][6]

Table 2: Supplier Pricing and Availability

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.echemi.com/produce/pr24111258754-2-bromo-1-3-diisopropylbenzene.html
https://www.echemi.com/produce/pr24111258754-2-bromo-1-3-diisopropylbenzene.html
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.echemi.com/produce/pr24111258754-2-bromo-1-3-diisopropylbenzene.html
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.echemi.com/produce/pr24111258754-2-bromo-1-3-diisopropylbenzene.html
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.lookchem.com/ProductWholeProperty_LCPL1213660.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.guidechem.com/trade/2-bromo-1-3-diisopropylbenzene-id4034033.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Supplier Quantity Purity Price (USD)
Sigma-Aldrich 1g 95% $53.40[3]
AK Scientific 5g - $59.00[5]
Ambeed 1g 96% $11.00[3]
5¢ 96% $34.00[3]

259 96% $148.00[3]

500 g - $1,388.00[5]

Chemenu 10g 95+% $102.00[3]
25 g 95+% $204.00[3]

100 g 95+% $561.00[3]

Crysdot 100 g 96% $594.00[3]
Alichem 25¢g - $191.42[5]
Abosyn 5¢ - $450.00[5]

ZHENGZHOU JIUYI

per KG 99% $2.00 - $5.00[4]
TIME

Note: Prices are subject to change and may not include shipping and handling fees. Please
contact suppliers directly for the most current pricing and availability.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 2-Bromo-1,3-diisopropylbenzene
are crucial for its application in research.

Synthesis from 2,6-Diisopropylaniline
This protocol outlines a common method for synthesizing 2-Bromo-1,3-diisopropylbenzene.

[4]

Materials and Reagents:
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e 2,6-diisopropylaniline

e 47% Hydrobromic acid solution
e Sodium nitrite

o Ether

e Sodium carbonate decahydrate
e Heptane

 Silica gel

Procedure:

e Diazotization: Slowly add 181 mL (1.57 mol) of 47% hydrobromic acid solution dropwise to
35.5 g (0.20 mol) of 2,6-diisopropylaniline over 15 minutes at room temperature, forming a
white suspension.[4]

e Cool the suspension to -56°C. Add 23.6 g (0.34 mol) of sodium nitrite in batches over 10
minutes.[4]

o Continue stirring at -56°C for 1 hour.[4]

e Bromination: Slowly add 250 mL of pre-cooled ether over 10 minutes. Allow the reaction
temperature to rise slowly to -15°C over 2 hours, or until gas evolution ceases.[4]

o Workup: Cool the reaction mixture back to -56°C. Add 24 mL of water, followed by 118.5 g
(0.41 mol) of sodium carbonate decahydrate, resulting in a brown suspension.[4]

» Allow the mixture to warm to room temperature over 3 hours. Continue stirring at room
temperature for 16 hours.[4]

o Separate the aqueous phase. Wash the organic phase three times with water, dry it, and
concentrate it under vacuum.[4]

Purification Protocol
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Purification is critical to remove byproducts and unreacted starting materials.

Method 1: Column Chromatography (from synthesis)

o Column Preparation: Prepare a silica gel column using heptane as the eluent.[4]

o Elution: Apply the crude product obtained from the synthesis protocol to the column.

e Collection: Elute the column with heptane. The target product, 2-bromo-1,3-
diisopropylbenzene, will be collected as a colorless oil. The reported yield for this method is
approximately 80%.[4]

Method 2: General Purification of Brominated Compounds This general protocol can be
adapted for purifying crude 2-Bromo-1,3-diisopropylbenzene.[9]

e Aqueous Wash: Transfer the crude product to a separatory funnel and add an equal volume
of deionized water. Shake gently, venting frequently, and discard the lower aqueous layer.[9]

» Neutralization: Add an equal volume of a saturated sodium bicarbonate (NaHCOs3) solution to
neutralize any residual acid. Shake until gas evolution stops, then discard the aqueous layer.

[9]

e Brine Wash: Wash the organic layer with an equal volume of brine (saturated NaCl solution)
to remove residual water.[9]

e Drying: Transfer the organic layer to a flask and add an anhydrous drying agent such as
magnesium sulfate (MgSOa). Swirl and let it stand for 15-20 minutes.[9]

« Filtration and Concentration: Filter the solution to remove the drying agent. Remove the
solvent using a rotary evaporator.[9]

 Final Purification (Distillation): Given the compound's boiling point, vacuum distillation can be
employed for final purification. Distill the liquid under reduced pressure (e.g., 15 Torr) and
collect the fraction boiling at 128-130°C.[3][8]

Procurement and Utilization Workflow
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The following diagram illustrates a typical workflow for a research organization to procure and

utilize a chemical intermediate like 2-Bromo-1,3-diisopropylbenzene.
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Caption: Workflow for chemical procurement, quality control, and experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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